Cas no 1706496-02-7 (N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-3-(3-pyridinyl)-2-propenamide)

• Product Name: N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-3-(3-pyridinyl)-2-propenamide
• CAS No: 1706496-02-7
• MF: C₂₃H₁₆FN₃OS
• MW: 401.456047058105
• CID: 5366903
• Update Time: 2025-05-20

N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-3-(3-pyridinyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-3-(3-pyridinyl)-2-propenamide

• Inchi： 1S/C23H16FN3OS/c24-19-9-3-1-7-17(19)23-27-21(15-29-23)18-8-2-4-10-20(18)26-22(28)12-11-16-6-5-13-25-14-16/h1-15H,(H,26,28)
• InChI Key： YRIMCEIDSGMPLU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=CSC(C2=CC=CC=C2F)=N1)(=O)C=CC1=CC=CN=C1

Additional information on N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-3-(3-pyridinyl)-2-propenamide

Introduction to N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-3-(3-pyridinyl)-2-propenamide (CAS No. 1706496-02-7)

N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-3-(3-pyridinyl)-2-propenamide, identified by its CAS number 1706496-02-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a combination of aromatic rings, heterocyclic structures, and functional groups that contribute to its unique chemical properties and biological activities.

The molecular structure of N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-3-(3-pyridinyl)-2-propenamide features a central benzene ring substituted with a thiazole moiety and a pyridine ring. The presence of a fluorine atom at the 2-position of the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further development in drug design. Additionally, the amide functional group at the 3-position introduces potential sites for hydrogen bonding, which can be crucial for binding interactions with biological targets.

In recent years, there has been a growing interest in exploring the therapeutic potential of molecules that incorporate both thiazole and pyridine scaffolds. These heterocyclic systems have been widely studied for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The compound N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-3-(3-pyridinyl)-2-propenamide is no exception and has been investigated for its potential applications in treating inflammatory diseases, neurological disorders, and cancer.

One of the most compelling aspects of this compound is its structural versatility, which allows for modifications at multiple positions to optimize its pharmacological profile. For instance, the fluorine substituent can be easily replaced with other halogens or alkyl groups to fine-tune the compound's solubility and bioavailability. Similarly, the thiazole ring can be further functionalized to enhance its interaction with specific biological targets. These modifications have led to the discovery of several novel derivatives with improved efficacy and reduced side effects.

Recent studies have demonstrated that N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-3-(3-pyridinyl)-2-propenamide exhibits potent inhibitory activity against certain kinases and enzymes involved in cancer progression. Specifically, it has been shown to target tyrosine kinases that are overexpressed in various tumor types, leading to reduced cell proliferation and enhanced apoptosis. These findings have opened up new avenues for developing targeted therapies that leverage the unique properties of this compound.

The compound's mechanism of action appears to involve both direct binding to enzymatic targets and indirect modulation of signaling pathways. The fluorine atom at the 2-position of the phenyl ring plays a critical role in stabilizing the active conformation of the molecule upon binding to its target protein. This interaction is further reinforced by hydrogen bonding between the amide group and polar residues on the protein surface. The thiazole and pyridine moieties contribute additional binding interactions through hydrophobic interactions and π-stacking effects.

In addition to its anti-cancer properties, N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-3-(3-pyridinyl)-2-propenamide has shown promise in preclinical studies as a potential treatment for inflammatory diseases. The compound's ability to inhibit key inflammatory mediators has led to reductions in pro-inflammatory cytokine production in animal models. This effect is attributed to its interaction with nuclear factor kappa B (NF-κB) pathway components, which are central regulators of inflammation.

The synthesis of N-[2-[2-(2-Fluorophenyl)-4-thiazolyl]phenyl]-3-(3-pyridinyl)-2-propenamide involves multiple steps, including condensation reactions, cyclization processes, and functional group transformations. The use of advanced synthetic techniques has allowed researchers to achieve high yields and purity levels, making it feasible for large-scale production. The synthetic route also highlights the importance of optimizing reaction conditions to minimize byproduct formation and maximize efficiency.

The pharmacokinetic profile of this compound is another area of interest. Studies have shown that it exhibits good oral bioavailability and distributes widely throughout various tissues upon administration. This property is crucial for achieving therapeutic levels at target sites while minimizing systemic exposure. Additionally, the compound's metabolic stability suggests that it may have a prolonged half-life in vivo, allowing for less frequent dosing regimens.

Future research on N-[2-[2-(Fluorophenyl)-4-thiazolyl]phenyl]-3-(3-pyridiny])-propenamide will focus on further elucidating its mechanism of action and identifying potential off-target effects. Advanced computational modeling techniques will be employed to predict how different structural modifications affect biological activity. These studies will provide valuable insights into optimizing drug candidates for clinical translation.

In conclusion, N-[2-[[ ₁> (_{CAS No.} 1706496-02-)7) represents a promising lead compound with significant therapeutic potential in oncology and inflammation management. Its unique structural features combined with favorable pharmacokinetic properties make it an attractive candidate for further development into novel therapeutic agents.